molecular formula C13H12O4 B8669267 1-Phenylheptane-1,3,4,6-tetrone CAS No. 18428-97-2

1-Phenylheptane-1,3,4,6-tetrone

Cat. No.: B8669267
CAS No.: 18428-97-2
M. Wt: 232.23 g/mol
InChI Key: LPNIEPWHIFFJOX-UHFFFAOYSA-N
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Description

1-Phenylheptane-1,3,4,6-tetrone is a polyketone compound characterized by a heptane backbone substituted with a phenyl group at position 1 and ketone functional groups at positions 1, 3, 4, and 6. For example, diarylheptanoids isolated from Alpinia officinarum exhibit anti-inflammatory and antioxidant activities, suggesting similar applications for this compound .

Properties

CAS No.

18428-97-2

Molecular Formula

C13H12O4

Molecular Weight

232.23 g/mol

IUPAC Name

1-phenylheptane-1,3,4,6-tetrone

InChI

InChI=1S/C13H12O4/c1-9(14)7-12(16)13(17)8-11(15)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3

InChI Key

LPNIEPWHIFFJOX-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CC(=O)C(=O)CC(=O)C1=CC=CC=C1

Origin of Product

United States

Comparison with Similar Compounds

Limitations and Contradictions

  • Structural Ambiguity : The exact properties of this compound are inferred from analogs, and experimental validation is needed.
  • Biological Activity : While diphenylpolyketones show bioactivity, the single phenyl group in the target compound may alter interaction with biological targets .

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